(E)-7-(2-hydroxy-3-isopropoxypropyl)-1,3-dimethyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione
Description
(E)-7-(2-hydroxy-3-isopropoxypropyl)-1,3-dimethyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H25N7O5 and its molecular weight is 455.475. The purity is usually 95%.
BenchChem offers high-quality (E)-7-(2-hydroxy-3-isopropoxypropyl)-1,3-dimethyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-7-(2-hydroxy-3-isopropoxypropyl)-1,3-dimethyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-inflammatory Applications
Compounds structurally related to the mentioned molecule have shown significant anti-inflammatory activity. For example, a series of substituted analogues based on a similar purine ring system exhibited antiinflammatory activity in a chronic inflammation model. This suggests potential applications in developing new anti-inflammatory drugs with minimal side effects (Kaminski et al., 1989).
Anticancer Potential
Another important application area is in anticancer research. Compounds with the 2-oxoindolin-3-ylidene component have shown significant activity against colon cancer and leukemia cell lines, indicating potential as leads in anticancer drug development (Abdel‐Aziz et al., 2013).
Organic Electronics
The compound's structure suggests potential utility in the field of organic electronics, especially as donor-acceptor polymer semiconductors for n-type organic thin film transistors. A compound with a similar indolin-3-ylidene moiety was utilized as an electron-acceptor building block, indicating the potential of related molecules in developing new materials for electronics (Yan et al., 2013).
properties
IUPAC Name |
8-[(2-hydroxy-1H-indol-3-yl)diazenyl]-7-(2-hydroxy-3-propan-2-yloxypropyl)-1,3-dimethylpurine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N7O5/c1-11(2)33-10-12(29)9-28-16-17(26(3)21(32)27(4)19(16)31)23-20(28)25-24-15-13-7-5-6-8-14(13)22-18(15)30/h5-8,11-12,22,29-30H,9-10H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWJPWTRFRXGGGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCC(CN1C2=C(N=C1N=NC3=C(NC4=CC=CC=C43)O)N(C(=O)N(C2=O)C)C)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N7O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-7-(2-hydroxy-3-isopropoxypropyl)-1,3-dimethyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione | |
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